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Compound Name: Ent-Spathulenol

Cat. No.: B1252870 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ent-Spathulenol, a tricyclic sesquiterpenoid alcohol, is a naturally occurring compound found

in the essential oils of various plant species. Preliminary pharmacological studies have

revealed its potential as a bioactive molecule with a range of therapeutic effects. This technical

guide provides a comprehensive overview of the initial pharmacological screening of Ent-
Spathulenol, summarizing key findings on its anti-inflammatory, cytotoxic, antinociceptive, and

multidrug resistance-modulating activities. The information is presented to facilitate further

research and development of this promising natural product.

Pharmacological Activities of Ent-Spathulenol
Data Presentation
The following tables summarize the quantitative data from various pharmacological assays

conducted on Ent-Spathulenol.

Table 1: Anti-inflammatory and Antioxidant Activities of Ent-Spathulenol
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Assay
Test
System

Concentrati
on/Dose

Result
(Inhibition
%)

IC50 Value
(µg/mL)

Reference

Carrageenan-

Induced Paw

Edema

In vivo (Mice)
10 mg/kg

(oral)
85.00% - [1]

Carrageenan-

Induced

Pleurisy

In vivo (Mice)
10 mg/kg

(oral)
- - [2]

Myeloperoxid

ase (MPO)

Activity

In vivo (CFA

model, Mice)

10 mg/kg

(oral)
77.16% - [1]

Cyclooxygen

ase-1 (COX-

1) Inhibition

In vitro - 29.6-43.4% -

Cyclooxygen

ase-2 (COX-

2) Inhibition

In vitro - 29.6-43.4% -

Lipoxygenase

(LOX)

Inhibition

In vitro - 26.3-41.2% -

Protein

Denaturation

Inhibition

In vitro - 46.2-71.4% -

DPPH

Radical

Scavenging

In vitro - - 85.60 [2]

Malondialdeh

yde (MDA)

Assay

In vitro - - 26.13 [2]

Table 2: Cytotoxic Activity of Ent-Spathulenol
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Cell Line Cancer Type Assay Method
IC50/GI50
Value (µg/mL)

Reference

OVCAR-3 Ovarian Cancer
Sulforhodamine

B
GI50: 49.30 [2]

B16-F10 Melanoma Not specified 11.2 Referenced in

HepG2 Liver Cancer Not specified 20.5 Referenced in

K562
Chronic Myeloid

Leukemia
Not specified 24.1 Referenced in

HL60

Human

Promyelocytic

Leukemia

Not specified 15.4 Referenced in

L5178 (MDR)
Mouse T-cell

Lymphoma
Not specified > 6 µM

Table 3: Antinociceptive Activity of Ent-Spathulenol

Assay Test System Dose Result Reference

Formalin Test

(Nociceptive)
In vivo (Mice) 10 mg/kg (oral)

Significant

inhibition of

nociceptive

responses

[1]

Formalin Test

(Edema)
In vivo (Mice)

1000 µ g/paw

(local)

Significant

prevention of

paw edema

[1]

Mechanical

Hyperalgesia

(CFA)

In vivo (Mice)
10 mg/kg (oral)

for 21 days

76.00% maximal

inhibition
[1]

Cold Response

(CFA)
In vivo (Mice)

10 mg/kg (oral)

for 21 days

71.90% maximal

inhibition
[1]
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Table 4: ABCB1 Efflux Pump Inhibitory Activity of Ent-Spathulenol

Assay Cell Line Substrate Result Reference

Rhodamine 123

Accumulation

Assay

L5178 (MDR) Rhodamine 123

Highly promoted

the accumulation

of substrate

Experimental Protocols
Detailed methodologies for the key experiments are provided below.

Anti-inflammatory Activity Assays
Carrageenan-Induced Paw Edema:

Male Swiss mice are used.

Animals are pre-treated orally with Ent-Spathulenol (e.g., 10 mg/kg).

After one hour, 0.05 mL of 1% carrageenan solution in saline is injected into the sub-

plantar region of the right hind paw.

Paw volume is measured using a plethysmometer at various time points (e.g., 1, 2, 3, and

4 hours) after the carrageenan injection.

The percentage of edema inhibition is calculated by comparing the paw volume of the

treated group with the control group.[1][2]

Carrageenan-Induced Pleurisy:

Male Wistar rats are pre-treated with Ent-Spathulenol.

Pleurisy is induced by intrapleural injection of 0.25 mL of 1% carrageenan solution.

After 3-4 hours, animals are euthanized, and the pleural cavity is washed with a

heparinized solution.
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The pleural exudate is collected, and the volume is measured.

The number of migrated leukocytes in the exudate is determined using a Neubauer

chamber.

The inhibition of leukocyte migration and exudate volume is calculated relative to the

control group.[2]

Cytotoxicity Assay
Sulforhodamine B (SRB) Assay:

Human cancer cell lines (e.g., OVCAR-3) are seeded in 96-well plates and incubated for

24 hours.

Cells are treated with various concentrations of Ent-Spathulenol and incubated for a

specified period (e.g., 48 hours).

The cells are then fixed with trichloroacetic acid.

After washing, the cells are stained with 0.4% SRB solution.

The protein-bound dye is solubilized with a Tris base solution.

The absorbance is measured at a specific wavelength (e.g., 515 nm) using a microplate

reader.

The GI50 (concentration that inhibits cell growth by 50%) is determined from the dose-

response curve.[2]

MTT Assay:

Cells are seeded in 24-well or 96-well plates and incubated for 24 hours.

The cells are treated with different concentrations of Ent-Spathulenol for 72 hours.

The medium is removed, and MTT solution (5 mg/mL in PBS) is added to each well,

followed by incubation for 4 hours at 37°C.
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The formazan crystals formed are dissolved in DMSO.

The absorbance is read at 570 nm.

The IC50 (concentration that inhibits 50% of cell growth) is calculated from the dose-

response curve.

Antinociceptive Activity Assay
Formalin Test:

Male Swiss mice are used.

Animals are pre-treated orally or locally with Ent-Spathulenol.

20 µL of 1% formalin solution is injected into the dorsal surface of the right hind paw.

The time the animal spends licking the injected paw is recorded in two phases: the early

phase (0-5 minutes) and the late phase (15-30 minutes) after injection.

A reduction in licking time in the treated group compared to the control group indicates

antinociceptive activity. The early phase is associated with direct nociceptor stimulation,

while the late phase is related to inflammatory pain.[1]

ABCB1 Efflux Pump Inhibition Assay
Rhodamine 123 Accumulation Assay:

A multidrug-resistant (MDR) cell line overexpressing ABCB1 (e.g., L5178 MDR) and a

parental sensitive cell line are used.

Cells are incubated with Ent-Spathulenol at various concentrations.

The fluorescent substrate of ABCB1, Rhodamine 123, is added to the cells.

After a specific incubation time, the intracellular accumulation of Rhodamine 123 is

measured by flow cytometry.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1252870?utm_src=pdf-body
https://www.mdpi.com/2076-3417/11/10/4666
https://www.benchchem.com/product/b1252870?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1252870?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


An increase in fluorescence in the MDR cells treated with Ent-Spathulenol indicates

inhibition of the ABCB1 efflux pump.

Mandatory Visualizations
Signaling Pathways and Experimental Workflows
Caption: Generalized Anti-inflammatory Mechanism of Ent-Spathulenol.

Caption: Workflow for In Vitro Cytotoxicity Assays.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. mdpi.com [mdpi.com]

2. Chemical characterization and antioxidant, anti-inflammatory, and anti-septic activities of
the essential oil from the … [ouci.dntb.gov.ua]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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